[4-({2-[(3,4-Dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetonitrile

• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 2-[4-[(E)-[2-(3,4-dimethylphenyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetonitrile
• InChI: InChI=1S/C22H21N3O2S/c1-4-25-21(26)20(14-17-6-9-19(10-7-17)27-12-11-23)28-22(25)24-18-8-5-15(2)16(3)13-18/h5-10,13-14H,4,12H2,1-3H3/b20-14+,24-22?
• InChI Key: YTNYUKLNDJFQBU-KAWQFOENSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC=C(C=C2)OCC#N)/SC1=NC3=CC(=C(C=C3)C)C
• SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)OCC#N)SC1=NC3=CC(=C(C=C3)C)C

Description

[4-({2-[(3,4-Dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [4-({2-[(3,4-Dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetonitrile is not fully understood, but it has been proposed that it may function by binding to specific targets in cells or by disrupting cellular processes. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that [4-({2-[(3,4-Dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetonitrile can induce apoptosis (programmed cell death) in cancer cells and inhibit biofilm formation in bacteria. This compound has also been shown to have potential as a fluorescent probe for the detection of zinc ions in cells. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of [4-({2-[(3,4-Dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetonitrile is its potential as a fluorescent probe for the detection of zinc ions in cells, which could be useful in studying the role of zinc in various cellular processes. However, one limitation of this compound is its potential toxicity, which could limit its use in certain lab experiments.

Future Directions

There are several potential future directions for research on [4-({2-[(3,4-Dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetonitrile. One direction is further investigation of its mechanism of action and its potential as an anti-cancer agent or inhibitor of bacterial biofilm formation. Another direction is the development of new materials for electronic and optical applications based on this compound. Additionally, further research could explore the potential of this compound for use in other scientific research applications.

Synthesis Methods

The synthesis of [4-({2-[(3,4-Dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetonitrile involves the condensation of 4-(bromomethyl)phenol with 2-[(3,4-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidine-5-carbaldehyde, followed by the reaction of the resulting intermediate with acetonitrile. This synthesis method has been reported in several scientific journals and has been optimized for higher yields and purity.

Scientific Research Applications

[4-({2-[(3,4-Dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetonitrile has been used in various scientific research applications, including as a fluorescent probe for the detection of zinc ions in cells, as a potential anti-cancer agent, and as a potential inhibitor of bacterial biofilm formation. This compound has also shown potential for use in the development of new materials for electronic and optical applications.